![molecular formula C19H23FN2O B3933537 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine](/img/structure/B3933537.png)
2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine
Overview
Description
2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine, also known as FLIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FLIP is a pyridine-based compound that has been synthesized through a number of different methods.
Mechanism of Action
The mechanism of action of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been shown to have an effect on the dopamine transporter, which could have implications for the treatment of addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. In vitro studies have shown that this compound inhibits the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. This compound has also been shown to have an effect on the dopamine transporter, which could have implications for the treatment of addiction. In vivo studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects in animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine is its potential as a drug candidate for the treatment of neurological disorders and cancer. This compound has been shown to have a low toxicity profile and does not cause significant adverse effects in animals. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine. One area of research could be the development of more efficient and scalable synthesis methods for this compound. Another area of research could be the optimization of this compound as a drug candidate for the treatment of neurological disorders and cancer. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Scientific Research Applications
2-(2-fluoro-6-isopropoxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine has been shown to have potential applications in various fields of scientific research, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, this compound has been shown to have an effect on the dopamine transporter, which could have implications for the treatment of addiction. In cancer research, this compound has been studied as a potential inhibitor of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Properties
IUPAC Name |
2-(2-fluoro-6-propan-2-yloxyphenyl)-5-(pyrrolidin-1-ylmethyl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O/c1-14(2)23-18-7-5-6-16(20)19(18)17-9-8-15(12-21-17)13-22-10-3-4-11-22/h5-9,12,14H,3-4,10-11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLNLHCQMDHHAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C(=CC=C1)F)C2=NC=C(C=C2)CN3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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